Cas no 2229636-64-8 (3-(3-methoxy-4-nitrophenyl)butan-1-amine)

• Product Name: 3-(3-methoxy-4-nitrophenyl)butan-1-amine
• CAS No: 2229636-64-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6264967
• PubChem ID: 165850702
• Update Time: 2025-05-23

3-(3-methoxy-4-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-4-nitrophenyl)butan-1-amine
• 2229636-64-8
• EN300-1757911

• Inchi： 1S/C11H16N2O3/c1-8(5-6-12)9-3-4-10(13(14)15)11(7-9)16-2/h3-4,7-8H,5-6,12H2,1-2H3
• InChI Key： VHAVNCLDNZWBQN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C)CCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-(3-methoxy-4-nitrophenyl)butan-1-amine

Introduction to 3-(3-methoxy-4-nitrophenyl)butan-1-amine (CAS No. 2229636-64-8)

3-(3-methoxy-4-nitrophenyl)butan-1-amine is a specialized organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. The compound, identified by its CAS number 2229636-64-8, features a butan-1-amine side chain attached to a phenyl ring substituted with both a methoxy group at the 3-position and a nitro group at the 4-position. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The synthesis of 3-(3-methoxy-4-nitrophenyl)butan-1-amine involves meticulous organic transformations that highlight the compound's structural complexity. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring influences its reactivity and potential interactions with biological targets. The butan-1-amine moiety, in particular, introduces a basic nitrogen atom that can engage in hydrogen bonding or coordinate with metal ions, depending on the context of its application.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 3-(3-methoxy-4-nitrophenyl)butan-1-amine with greater accuracy. Molecular docking studies have suggested that this compound may exhibit binding affinity to certain enzymes and receptors, which could be exploited for therapeutic purposes. For instance, its structural features resemble those of known bioactive molecules, raising the possibility that it could modulate pathways involved in inflammation, pain perception, or neurotransmission.

In the realm of medicinal chemistry, the introduction of nitro and methoxy substituents into aromatic compounds is a well-established strategy to enhance bioavailability and metabolic stability. The nitro group, while reactive under certain conditions, can be reduced to an amine, potentially altering the compound's pharmacological profile. Conversely, the methoxy group provides stability and influences electronic distribution across the molecule. These characteristics make 3-(3-methoxy-4-nitrophenyl)butan-1-amine a versatile scaffold for designing novel therapeutics.

Current research in synthetic organic chemistry has focused on optimizing methodologies for producing 3-(3-methoxy-4-nitrophenyl)butan-1-amine with high yield and purity. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated nitration, have been explored to streamline the synthesis process. These approaches not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The biological activity of 3-(3-methoxy-4-nitrophenyl)butan-1-amine has been preliminarily evaluated in vitro using cell-based assays. Preliminary findings suggest that it may exhibit inhibitory effects on specific enzymes or receptors relevant to neurological disorders. For example, its structural motif shares similarities with compounds known to interact with monoamine oxidase (MAO) inhibitors or serotonergic receptors. Further investigation is warranted to elucidate its exact mechanism of action and therapeutic potential.

Advances in analytical techniques have also contributed to a deeper understanding of 3-(3-methoxy-4-nitrophenyl)butan-1-amine's properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to confirm its molecular structure and identify any impurities or degradation products. These tools are essential for ensuring consistency across different batches and for guiding structural modifications aimed at improving efficacy or reducing toxicity.

The integration of machine learning models into drug discovery pipelines has accelerated the process of identifying promising candidates like 3-(3-methoxy-4-nitrophenyl)butan-1-amine. By analyzing large datasets of bioactive molecules, these models can predict which compounds are most likely to exhibit desired pharmacological effects. This approach has already been successfully applied to prioritize compounds for experimental validation, thereby reducing the time and resources required for traditional screening methods.

Future directions in the study of 3-(3-methoxy-4-nitrophenyl)butan-1-amine include exploring its potential as an intermediate in more complex drug molecules or as a lead compound for derivative development. Researchers are also investigating its solubility profile and formulation possibilities to enhance its suitability for clinical applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

The global landscape of pharmaceutical research continues to evolve rapidly, with increasing emphasis on innovative approaches to address unmet medical needs. Compounds like 3-(3-methoxy-4-nitrophenyl)butan-1-amine, characterized by their unique structural features and promising biological activities, represent valuable contributions to this effort. As our understanding of molecular interactions deepens, so too does our ability to design molecules that target disease mechanisms with greater precision.

In conclusion, 3-( 3 -methoxy - 4 -nitrophenyl ) - butan - 1 - amine (CAS No . 2229636 -64 -8 ) stands as a compelling subject of study within pharmaceutical chemistry . Its distinctive chemical architecture offers opportunities for therapeutic innovation , while ongoing research continues to unveil new insights into its potential applications . As science advances , compounds such as this will remain at the forefront of efforts to develop next-generation treatments .